Cas no 1351608-95-1 (N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylthiophene-3-carboxamide)

• Product Name: N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylthiophene-3-carboxamide
• CAS No: 1351608-95-1
• MF: C₁₅H₁₅NO₂S
• MW: 273.35010266304
• CID: 6431859
• PubChem ID: 71782125
• Update Time: 2025-05-26

N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylthiophene-3-carboxamide
• N-[(1-hydroxy-2,3-dihydroinden-1-yl)methyl]thiophene-3-carboxamide
• F5857-5317
• VU0525490-1
• 1351608-95-1
• AKOS024524418
• N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)thiophene-3-carboxamide
• N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]thiophene-3-carboxamide

• Inchi： 1S/C15H15NO2S/c17-14(12-6-8-19-9-12)16-10-15(18)7-5-11-3-1-2-4-13(11)15/h1-4,6,8-9,18H,5,7,10H2,(H,16,17)
• InChI Key： MNBAYXKPUWSTIM-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NCC1(O)C2=C(C=CC=C2)CC1)=O

Computed Properties

• Exact Mass: 273.08234989g/mol
• Monoisotopic Mass: 273.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.6Ų

Additional information on N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylthiophene-3-carboxamide

Comprehensive Overview of N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylthiophene-3-carboxamide (CAS No. 1351608-95-1)

The compound N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylthiophene-3-carboxamide, identified by its CAS number 1351608-95-1, is a synthetic organic molecule that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique structural framework combining a hydroxyindane moiety with a thiophene carboxamide group, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its molecular interactions and bioactivity profiles, which are currently under investigation for various therapeutic uses.

In recent years, the demand for novel heterocyclic compounds like N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylthiophene-3-carboxamide has surged due to their versatility in medicinal chemistry. The compound's thiophene ring is known for its electron-rich properties, which contribute to its ability to form stable complexes with biological targets. Meanwhile, the hydroxyindane segment adds a layer of stereochemical complexity, enhancing its potential as a chiral building block for asymmetric synthesis. These attributes align with current trends in precision medicine and targeted drug delivery, topics frequently searched by professionals in the field.

From a synthetic perspective, CAS 1351608-95-1 exemplifies advancements in green chemistry and atom-efficient reactions. Modern synthetic routes often emphasize minimizing waste and optimizing yield, which resonates with the growing emphasis on sustainable chemical practices. Laboratories worldwide are exploring catalytic methods to produce this compound efficiently, addressing common search queries such as "eco-friendly synthesis of thiophene derivatives" and "scalable indane-based pharmaceuticals." Such methodologies not only reduce environmental impact but also lower production costs, a key concern for industrial applications.

The pharmacological potential of N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylthiophene-3-carboxamide is another area of intense study. Preliminary studies suggest its relevance in modulating enzyme activity and receptor binding, though detailed mechanistic insights remain under exploration. This aligns with popular inquiries like "small molecule inhibitors for metabolic disorders" and "indane derivatives in CNS drug development." The compound's balanced lipophilicity and hydrogen-bonding capacity make it a promising candidate for blood-brain barrier penetration, a critical factor in neurological therapeutics.

Beyond pharmaceuticals, CAS 1351608-95-1 has potential applications in material science. Its conjugated system and functional groups could contribute to the development of organic semiconductors or photovoltaic materials, topics frequently searched in renewable energy forums. Researchers are also investigating its role in supramolecular chemistry, where its ability to form non-covalent interactions may aid in designing self-assembling nanostructures.

In summary, N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methylthiophene-3-carboxamide represents a multifaceted compound with broad interdisciplinary relevance. Its structural uniqueness, combined with emerging applications in drug discovery and advanced materials, positions it as a valuable subject for ongoing research. As scientific communities continue to explore its properties, this compound is likely to remain a focal point in discussions about innovation in organic synthesis and next-generation therapeutics.